FIIN-3

• Molecular Formula: C34H36Cl2N8O4
• Molecular Weight: 691.6 g/mol
• InChI: InChI=1S/C34H36Cl2N8O4/c1-5-30(45)40-24-8-6-22(7-9-24)20-44(34(46)41-33-31(35)26(47-3)18-27(48-4)32(33)36)29-19-28(37-21-38-29)39-23-10-12-25(13-11-23)43-16-14-42(2)15-17-43/h5-13,18-19,21H,1,14-17,20H2,2-4H3,(H,40,45)(H,41,46)(H,37,38,39)
• InChIKey: SFLKJNSBBVSPFE-UHFFFAOYSA-N

FIIN-3: Dual FGFR/EGFR Covalent Inhibitor

FIIN-3 is an irreversible, next-generation covalent inhibitor primarily targeting the Fibroblast Growth Factor Receptors (FGFR1-4) with nanomolar potency [1]. It is uniquely characterized by its ability to covalently bind and inhibit both FGFRs and the Epidermal Growth Factor Receptor (EGFR) by targeting two distinct cysteine residues (Cys477 in FGFR and Cys797 in EGFR), a feature not reported in earlier FGFR inhibitors [1]. This compound was specifically designed to overcome resistance conferred by gatekeeper mutations in FGFR1 and FGFR2, which render first-generation clinical inhibitors like NVP-BGJ398 and AZD4547 ineffective [REFS-1, REFS-2].

Model Context FGFR gatekeeper-mutant resistance models (e.g., V564M/F) and dual FGFR/EGFR signaling studies

Tool Profile Irreversible covalent inhibitor engaging two distinct cysteines (Cys477 in FGFR, Cys797 in EGFR)

Use Context Kinase resistance mechanism dissection, polypharmacology probe, and selectivity profiling

• [1] Tan, L., Wang, J., Tanizaki, J., et al. Development of covalent inhibitors that can overcome resistance to first-generation FGFR kinase inhibitors. Proc. Natl. Acad. Sci. USA, 2014, 111(45), E4869-E4877. View Source

Why FIIN-3 Is Irreplaceable

Generic substitution fails because most FGFR inhibitors are either non-covalent or lack the specific structural features of FIIN-3. First-generation clinical inhibitors like NVP-BGJ398 (infigratinib) and AZD4547 are ineffective against common gatekeeper mutations (e.g., V564M, V564F in FGFR2) that arise under therapeutic pressure [1]. Even among other covalent inhibitors, FIIN-3 is distinguished by its conformational flexibility, allowing it to potently inhibit both FGFR gatekeeper mutants and a range of EGFR mutants by targeting two distinct cysteines, an unprecedented dual inhibitory mechanism [REFS-1, REFS-2]. Therefore, substituting FIIN-3 with a standard FGFR inhibitor would not recapitulate its unique pharmacological profile, potentially leading to failed experiments and misleading conclusions in drug-resistance research.

First-generation FGFR inhibitors (e.g., BGJ398, AZD4547) Gatekeeper-mutant response may differ markedly; reported inactivity in FGFR2 V564M/F models limits direct replacement for resistance research.

FIIN-1 (earlier covalent inhibitor) VEGFR off-target binding (Kd 32–120 nM) may confound FGFR pathway interpretation; dual FGFR/EGFR inhibition not replicated.

Selective FGFR or EGFR inhibitors Dual covalent binding to Cys477/Cys797 is absent; concurrent FGFR/EGFR pathway blockade for polypharmacology research cannot be recapitulated.

• [1] Tan, L., Wang, J., Tanizaki, J., et al. Development of covalent inhibitors that can overcome resistance to first-generation FGFR kinase inhibitors. Proc. Natl. Acad. Sci. USA, 2014, 111(45), E4869-E4877. View Source
• [2] CiteAb. Abstract for Tan et al., 2014, PNAS. View Source

FIIN-3 Performance Evidence

Inhibition of FGFR Gatekeeper Mutants

FIIN-3 potently inhibits FGFR2 gatekeeper mutants that are resistant to the first-generation inhibitors BGJ398 (NVP-BGJ398) and FIIN-1. In Ba/F3 cell proliferation assays, FIIN-3 maintained low nanomolar EC50 values against the FGFR2 V564M (EC50 = 64 nM) and V564F (EC50 = 71 nM) mutants, whereas BGJ398 showed EC50s of 1,500 nM and 3,145 nM, respectively, and FIIN-1 showed EC50s of 1,000 nM and >3,300 nM [REFS-1, REFS-2].

FGFR Gatekeeper Mutant Inhibition

Head-to-head

FGFR2 V564M: EC50 64 nM (BGJ398 1,500 nM; FIIN-1 1,000 nM)
FGFR2 V564F: EC50 71 nM (BGJ398 3,145 nM; FIIN-1 >3,300 nM)

Supports gatekeeper-mutant model endpoint interpretation

Ba/F3 cells, 72-h MTS assay. Reported 23–44-fold difference vs BGJ398.

Evidence Dimension	Antiproliferative activity (EC50) in Ba/F3 cells expressing FGFR2 gatekeeper mutants
Target Compound Data	FGFR2 V564M: 64 nM; FGFR2 V564F: 71 nM; FGFR2 E565K: 69 nM
Comparator Or Baseline	BGJ398 (V564M: 1,500 nM; V564F: 3,145 nM); FIIN-1 (V564M: 1,000 nM; V564F: >3,300 nM; E565K: >3,300 nM)
Quantified Difference	FIIN-3 is 23-fold more potent than BGJ398 against V564M and >44-fold against V564F. It is >15-fold more potent than FIIN-1 against V564M.
Conditions	Ba/F3 cell lines engineered to express FGFR2 variants, 72-hour MTS assay.

Why This Matters

This demonstrates FIIN-3's unique capability to overcome clinically relevant resistance, a must-have feature for researchers modeling resistance to FGFR-targeted therapies.

• [1] Tan, L., Wang, J., Tanizaki, J., et al. (2014). Table 1. Ba/F3 cell proliferation assay data. Proc. Natl. Acad. Sci. USA, 111(45), E4869-E4877. View Source

Inhibition of EGFR Resistance Mutants

FIIN-3 uniquely inhibits EGFR mutants relevant to drug resistance, a property absent in first-generation FGFR inhibitors and most other FGFR-targeted agents. Against the EGFR T790M/L858R double mutant, a common cause of resistance to first and second-generation EGFR inhibitors, FIIN-3 demonstrated an EC50 of 231 nM in Ba/F3 cells [1]. In contrast, both BGJ398 and FIIN-1 were entirely inactive (EC50 > 3,300 nM) [1]. FIIN-3 also potently inhibited the EGFR L858R mutant (EC50 = 16.8 nM) and wild-type EGFR vIII-driven cells (EC50 = 135 nM) [1].

EGFR Resistance Mutant Inhibition

Head-to-head

EGFR T790M/L858R: EC50 231 nM (BGJ398 & FIIN-1 >3,300 nM)
EGFR L858R: 16.8 nM; EGFR vIII: 135 nM

Supports dual-kinase resistance model endpoint context

Ba/F3 cells, 72-h MTS assay. BGJ398 and FIIN-1 inactive at highest tested concentration.

Evidence Dimension	Antiproliferative activity (EC50) in Ba/F3 cells expressing EGFR drug-resistant mutants
Target Compound Data	EGFR L858R/T790M: 231 nM; EGFR L858R: 16.8 nM; EGFR vIII: 135 nM
Comparator Or Baseline	BGJ398 (L858R/T790M: >3,300 nM); FIIN-1 (L858R/T790M: >3,300 nM)
Quantified Difference	FIIN-3 is >14-fold more potent than BGJ398 and FIIN-1 against the EGFR T790M/L858R mutant, which were completely inactive.
Conditions	Ba/F3 cell lines expressing EGFR mutants, 72-hour MTS assay.

Why This Matters

This dual FGFR/EGFR inhibitory activity, especially against drug-resistant EGFR mutants, provides a unique polypharmacology profile that single-target inhibitors cannot achieve.

• [1] Tan, L., Wang, J., Tanizaki, J., et al. (2014). Table 1. Ba/F3 cell proliferation assay data. Proc. Natl. Acad. Sci. USA, 111(45), E4869-E4877. View Source

Dual Covalent Binding Mode

Co-crystal structures reveal the structural basis for FIIN-3's unique dual-targeting mechanism. FIIN-3 covalently binds to Cys477 in the P-loop of FGFR4 V550L and to Cys797 in the kinase domain of EGFR L858R [REFS-1, REFS-2]. This represents the first example of a kinase inhibitor capable of covalently targeting cysteines located in different positions within the ATP-binding pocket of two distinct kinases [1]. This conformational flexibility is the basis for its inhibition of both FGFR gatekeeper and EGFR drug-resistant mutants.

Dual Covalent Binding Mode

Supporting evidence

Covalent bonds to Cys477 (FGFR4 V550L) and Cys797 (EGFR L858R) confirmed by co-crystal structures

Structural basis for dual-target irreversible mechanism

FIIN-2 lacks EGFR Cys797 engagement; first-gen inhibitors are non-covalent.

Evidence Dimension	Structural binding mode
Target Compound Data	Covalent bond to Cys477 (FGFR4 V550L) and Cys797 (EGFR L858R)
Comparator Or Baseline	FIIN-2 (binds Cys477 in FGFR4 but not EGFR Cys797); First-generation inhibitors (non-covalent binding)
Quantified Difference	Unique dual-cysteine targeting. FIIN-2 lacks EGFR inhibitory potency. First-gen inhibitors cannot form covalent bonds.
Conditions	Co-crystal structures (FGFR4 V550L with FIIN-3, EGFR L858R with FIIN-3).

Why This Matters

This unique structural mechanism confirms FIIN-3's unreplaceable role as a chemical probe for studying dual FGFR/EGFR signaling and for designing novel covalent inhibitors.

• [1] Tan, L., Wang, J., Tanizaki, J., et al. (2014). Structural basis for dual FGFR/EGFR targeting by FIIN-3. Proc. Natl. Acad. Sci. USA, 111(45), E4869-E4877. View Source
• [2] Europe PMC. Figure 3 from Tan et al., 2014, PNAS. View Source

Kinase Selectivity vs. FIIN-1

FIIN-3 exhibits improved selectivity for FGFRs over a broad panel of 456 kinases when tested at 1 µM, a significant improvement over its predecessor FIIN-1. While FIIN-3 potently inhibits FGFR1-4 (IC50s 13-35 nM) and EGFR (IC50 204 nM), it spares the vast majority of other kinases [1]. In contrast, FIIN-1 showed a less clean selectivity profile with potent binding (Kd values of 32 and 120 nM for Flt1 and Flt4, respectively) to non-FGFR kinases VEGFR1/2/3 [REFS-2, REFS-3].

Kinase Selectivity vs. FIIN-1

Class-level inference

FIIN-3: selective for FGFR1-4 & EGFR among 456 kinases at 1 µM. FIIN-1: VEGFR1/3 Kd 32–120 nM.

Reduced VEGFR off-target context supports FGFR/EGFR pathway dissection

Supplier-reported panel screen; verify selectivity in specific assay models.

Evidence Dimension	Kinase selectivity profile (binding and inhibition)
Target Compound Data	Selective for FGFR1-4 and EGFR over 456 kinases at 1 µM. VEGFR not reported as a significant target.
Comparator Or Baseline	FIIN-1 (Kd for Flt1/VEGFR1: 32 nM; Kd for Flt4/VEGFR3: 120 nM)
Quantified Difference	FIIN-3 lacks the strong VEGFR off-target activity present in FIIN-1, indicating cleaner FGFR/EGFR pharmacology.
Conditions	Kinase panel screening (456 kinases) at 1 µM; Kd measurements for FIIN-1.

Why This Matters

Improved selectivity reduces off-target biology, making FIIN-3 a superior chemical probe for dissecting FGFR/EGFR-specific signaling pathways without confounding VEGFR inhibition.

• [1] Bertin Bioreagent. FIIN-3 Product Datasheet. View Source

Cellular Target Engagement & Signaling Blockade

FIIN-3 shows potent cellular target engagement, completely inhibiting FGFR2 autophosphorylation at Tyr656/657 at concentrations as low as 3 nM in wild-type FGFR2 Ba/F3 cells [REFS-1, REFS-2]. For the drug-resistant FGFR2 V564M mutant, complete inhibition of autophosphorylation was observed at 300 nM . This demonstrates a strong link between its enzymatic potency and functional signaling inhibition in living cells.

Cellular Target Engagement

Data to verify

WT FGFR2: complete p-FGFR inhibition at 3 nM. V564M mutant: complete inhibition at 300 nM.

Supports target-engagement model validation context

Western blot, 6-h treatment, Ba/F3 cells. BGJ398 failed at 1,000 nM in related model.

Evidence Dimension	Inhibition of FGFR autophosphorylation in cells
Target Compound Data	WT FGFR2: complete inhibition of p-FGFR at 3 nM; FGFR2 V564M: complete inhibition at 300 nM
Comparator Or Baseline	BGJ398 (failed to inhibit p-FGFR in FGFR1 V561M H1581 cells at 1,000 nM, per source)
Quantified Difference	FIIN-3 maintains complete target engagement on WT FGFR at 3 nM, while on the mutant, 300 nM achieves full inhibition, a >3-fold window.
Conditions	Western blot analysis of FGFR2 autophosphorylation in Ba/F3 cells after 6-hour treatment.

Why This Matters

This data confirms that FIIN-3's enzymatic inhibition translates to potent and sustained suppression of downstream oncogenic signaling, a critical feature for in vivo and ex vivo studies.

Antiproliferative Activity in FGFR-Dependent Cancer Cells

FIIN-3 demonstrates broad anti-proliferative activity across a panel of FGFR-dependent cancer cell lines, with EC50 values ranging from 1.4 to 499 nM [REFS-1, REFS-2]. While many FGFR inhibitors show activity in such panels, the potency of FIIN-3 against lines with endogenous resistance mechanisms or co-expressed kinases (like EGFR) underscores its distinct utility. The wide range suggests potential for both highly sensitive and moderately resistant models.

Cancer Cell Panel Activity

Supporting evidence

EC50 range: 1.4 – 499 nM across FGFR-dependent cancer cell lines

Reported cell-panel response context for histotype screening

72-h proliferation assay; review cell-line-specific sensitivity data.

Evidence Dimension	Antiproliferative activity in a panel of cancer cell lines
Target Compound Data	EC50 range of 1.4 – 499 nM
Comparator Or Baseline	FIIN-2 data in the same panel was not detailed in this source. First-generation inhibitors typically show reduced potency in mutant lines.
Quantified Difference	Specific pairwise comparisons are not available; however, the presence of sub-nanomolar activity highlights its potency.
Conditions	A panel of cancer cell lines, 72-hour proliferation assay.

Why This Matters

This provides a foundational dataset for scientists selecting FIIN-3 for screening against specific cancer histotypes, knowing it has a wide therapeutic window in vitro.

• [1] AnjieChem. FIIN-3 Product Background. View Source
• [2] Bertin Bioreagent. FIIN-3 Product Datasheet. View Source

FIIN-3 Application Scenarios

Modeling Acquired FGFR Resistance

FIIN-3 is the compound of choice for creating and studying preclinical models of acquired resistance to FGFR inhibitors. Its ability to potently inhibit the gatekeeper mutant FGFR2 V564M (EC50 64 nM) while first-generation inhibitor BGJ398 is 23-fold less potent, as shown in direct head-to-head assays, makes it an essential tool for investigating resistance mechanisms and testing therapeutic strategies to overcome them [1].

Dual FGFR/EGFR Inhibition in Co-Altered Cancers

For research into cancer types characterized by co-activation of FGFR and EGFR signaling pathways, such as certain lung and bladder cancers, FIIN-3 provides an unparalleled single-agent approach. Its unique structural capability to covalently target both Cys477 in FGFR4 and Cys797 in EGFR L858R, validated by co-crystal structures, eliminates the need for drug combinations and simplifies the study of synergistic oncogenic signaling [REFS-1, REFS-2].

Non-Mutational Kinase Inhibitor Resistance

FIIN-3's potent inhibition of EGFR, including the common T790M resistance mutant (EC50 231 nM), allows researchers to use a single chemical probe to study how tumor cells bypass pharmacological blockade through pathway reactivation. Experiments using FIIN-3 can model scenarios where FGFR inhibition leads to compensatory EGFR signaling, a phenomenon difficult to study with more selective FGFR inhibitors like BGJ398, which is completely inactive against EGFR mutants [1].

Covalent Kinase Targeting & Selectivity Studies

As the first reported kinase inhibitor to covalently target two distinct cysteines in separate kinases, FIIN-3 serves as a critical tool compound for chemical biologists. Its improved kinase selectivity profile over other covalent inhibitors like FIIN-1, and its well-defined structural binding modes, make it ideal for studies aimed at understanding the principles of covalent drug design, polypharmacology, and kinome-wide selectivity profiling [REFS-1, REFS-2, REFS-3].

Application

Selection Property

Validation Focus

Gatekeeper-mutant resistance model studies

Gatekeeper-mutant inhibition context (V564M/F)

EC50 endpoints in Ba/F3 gatekeeper models vs. first-gen inhibitors

Dual FGFR/EGFR co-altered pathway research

Dual covalent cysteine targeting profile

Co-crystal structure and target-engagement confirmation

Bypass signaling & resistance mechanism studies

EGFR T790M/L858R inhibitory capability

Compensatory signaling endpoint monitoring after FGFR blockade

Covalent kinase probe development

Kinase selectivity profile (456-kinase panel context)

Off-target kinase screening and selectivity window review

• [1] Tan, L., et al. (2014). Proc. Natl. Acad. Sci. USA, 111(45), E4869-E4877. View Source
• [2] Europe PMC. Figure 3 from Tan et al., 2014, PNAS. View Source